Cas no 300590-66-3 (N-(4-acetylphenyl)-2-(1H-1,2,3-benzotriazol-1-yl)acetamide)

• Product Name: N-(4-acetylphenyl)-2-(1H-1,2,3-benzotriazol-1-yl)acetamide
• CAS No: 300590-66-3
• MF: C₁₆H₁₄N₄O₂
• MW: 294.30796289444
• CID: 6441416
• Update Time: 2025-05-20

N-(4-acetylphenyl)-2-(1H-1,2,3-benzotriazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-2-(1H-1,2,3-benzotriazol-1-yl)acetamide
• N-(4-acetylphenyl)-2-(1H-benzo[d][1,2,3]triazol-1-yl)acetamide
• 1H-Benzotriazole-1-acetamide, N-(4-acetylphenyl)-

• Inchi： 1S/C16H14N4O2/c1-11(21)12-6-8-13(9-7-12)17-16(22)10-20-15-5-3-2-4-14(15)18-19-20/h2-9H,10H2,1H3,(H,17,22)
• InChI Key： JRZYULIXYPMHPK-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(C(C)=O)C=C2)=O)C2=CC=CC=C2N=N1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 596.1±35.0 °C(Predicted)
• pka: 12.78±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(4-acetylphenyl)-2-(1H-1,2,3-benzotriazol-1-yl)acetamide

Comprehensive Overview of N-(4-acetylphenyl)-2-(1H-1,2,3-benzotriazol-1-yl)acetamide (CAS No. 300590-66-3)

N-(4-acetylphenyl)-2-(1H-1,2,3-benzotriazol-1-yl)acetamide, with the CAS number 300590-66-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique molecular structure combining an acetylphenyl group with a benzotriazole moiety, exhibits versatile properties suitable for various applications. Researchers and industry professionals are increasingly exploring its potential due to its photostability, bioactivity, and molecular interactions, making it a subject of interest in drug discovery and advanced material development.

The compound's chemical structure features a 1H-1,2,3-benzotriazole core, which is known for its ability to absorb ultraviolet (UV) light, enhancing its utility in UV stabilizers and photoprotective agents. This property aligns with current trends in sustainable and eco-friendly materials, as industries seek alternatives to traditional UV absorbers. Additionally, the 4-acetylphenyl group contributes to its bioavailability and potential as a pharmacophore in medicinal chemistry, addressing growing demands for novel therapeutic agents.

In the context of drug development, N-(4-acetylphenyl)-2-(1H-1,2,3-benzotriazol-1-yl)acetamide has been investigated for its enzyme inhibition capabilities, particularly targeting kinases and proteases. These enzymes play critical roles in cell signaling and disease progression, making the compound a promising candidate for treating conditions such as cancer and inflammatory disorders. Its structure-activity relationship (SAR) is a focal point for researchers aiming to optimize its efficacy and reduce off-target effects.

From a material science perspective, the compound's benzotriazole component is valued for its corrosion inhibition properties, particularly in metallic coatings and polymers. This aligns with the increasing demand for high-performance materials in aerospace, automotive, and electronics industries. Its ability to form stable complexes with metals also opens avenues for catalysis and nanotechnology applications, where molecular precision is paramount.

The synthesis of N-(4-acetylphenyl)-2-(1H-1,2,3-benzotriazol-1-yl)acetamide typically involves amide coupling reactions, leveraging carbodiimide or other activating agents to achieve high yields. Recent advancements in green chemistry have prompted explorations into solvent-free or microwave-assisted synthesis methods, reducing environmental impact. These innovations cater to the global push for sustainable manufacturing practices, a topic highly relevant to today's environmentally conscious consumers.

Analytical characterization of this compound often employs techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure purity and structural integrity, critical for both research and industrial applications. The compound's spectral properties also make it a useful fluorescent probe in bioimaging, contributing to advancements in diagnostic tools.

Given the rising interest in personalized medicine and targeted therapies, N-(4-acetylphenyl)-2-(1H-1,2,3-benzotriazol-1-yl)acetamide is poised to play a pivotal role in future biomedical innovations. Its dual functionality as a bioactive agent and material enhancer underscores its multidisciplinary appeal. As research continues to uncover its full potential, this compound is likely to remain a key player in both academic and industrial settings.